1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide

• IUPAC Name: 1-(3,3-dimethylbutylsulfonyl)piperidine-3-sulfonamide
• InChI: InChI=1S/C11H24N2O4S2/c1-11(2,3)6-8-18(14,15)13-7-4-5-10(9-13)19(12,16)17/h10H,4-9H2,1-3H3,(H2,12,16,17)
• InChI Key: KJQDYBAGMXVPPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCS(=O)(=O)N1CCCC(C1)S(=O)(=O)N
• Molecular Formula: C11H24N2O4S2
• Molecular Weight: 312.5 g/mol

Description

1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide, also known as DMBPS, is a chemical compound that has gained significant attention in the field of scientific research. DMBPS is a sulfonamide derivative that has been used in various studies due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide involves the binding of the compound to the active site of the protease. This binding prevents the protease from carrying out its normal function, leading to the inhibition of its activity. The binding of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide to the protease is reversible, allowing the compound to be used in a variety of applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide depend on the specific protease that is being inhibited. For example, the inhibition of thrombin by 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide can lead to a decrease in blood clotting, making the compound a potential candidate for the treatment of thrombotic disorders. The inhibition of other proteases may have different effects, depending on their physiological role.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide in lab experiments is its specificity for certain proteases. This specificity allows researchers to target specific proteases and study their function in more detail. Additionally, the reversible nature of the compound's binding to the protease makes it a useful tool for studying protease activity.
One of the limitations of using 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide in lab experiments is its potential toxicity. While the compound has been shown to be relatively safe in vitro, its toxicity in vivo is not yet fully understood. Additionally, the synthesis of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide can be challenging, and the compound may not be readily available for all researchers.

Future Directions

There are several potential future directions for the use of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide in scientific research. One potential application is in the development of new drugs that target proteases. The specificity of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide for certain proteases makes it a promising candidate for the development of new drugs that can selectively target these enzymes.
Another potential future direction is in the study of protease function in disease states. Proteases play a crucial role in many disease processes, including cancer and inflammation. The use of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide in these studies could provide new insights into the role of proteases in these diseases.
Conclusion
In conclusion, 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide, or 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide, is a sulfonamide derivative that has gained significant attention in the field of scientific research. The compound has unique properties that make it a promising candidate for the development of new drugs and the study of protease function. While there are limitations to its use, the potential applications of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide make it an important compound in the field of scientific research.

Synthesis Methods

The synthesis of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide involves the reaction of 3,3-dimethylbutylsulfonyl chloride with piperidine-3-sulfonamide. This reaction results in the formation of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide, which is a white crystalline solid. The purity of the synthesized compound can be confirmed using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide has been used in various scientific research applications due to its unique properties. One of the primary applications of 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide is as a protease inhibitor. Proteases are enzymes that play a crucial role in various physiological processes, including digestion, blood clotting, and immune response. 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide has been shown to inhibit the activity of several proteases, including trypsin, chymotrypsin, and thrombin. This inhibition makes 1-(3,3-Dimethylbutylsulfonyl)piperidine-3-sulfonamide a potential candidate for the development of new drugs that target proteases.